1-(2-Chloroethyl)-3-ethylurea

• Molecular Formula: C5H11ClN2O
• Molecular Weight: 150.61 g/mol
• IUPAC Name: 1-(2-chloroethyl)-3-ethylurea
• InChI: InChI=1S/C5H11ClN2O/c1-2-7-5(9)8-4-3-6/h2-4H2,1H3,(H2,7,8,9)
• InChI Key: YPQZEMVLJPACGQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NCCCl

Description

1-(2-Chloroethyl)-3-ethylurea is a useful research compound. Its molecular formula is C5H11ClN2O and its molecular weight is 150.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethylamine (2.0M in THF, 2.369 mL, 4.74 mmol) and chloroethylisocyanate (0.50 g, 4.74 mmol) was stirred at RT for 2 h, concentrated to dryness and treated with MeCN. The solid was collected via filtration and dried to afford 1-(2-chloroethyl)-3-ethylurea (460 mg, 65%). 1H NMR (400 MHz, DMSO-d6): δ 6.05 (s, 1 H), 5.96 (s, 1 H), 3.54 (t, J=6.3 Hz, 2 H), 3.30-3.23 (m, 2 H), 3.02-2.93 (m, 2 H), 0.96 (t, J=7.2 Hz, 3 H); MS (ESI) m/z: 151.1 (M+H+).